N~2~-(3-bromophenyl)-N~1~-(4-methylbenzyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-3-bromoanilino]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C22H21BrN2O3S/c1-17-10-12-18(13-11-17)15-24-22(26)16-25(20-7-5-6-19(23)14-20)29(27,28)21-8-3-2-4-9-21/h2-14H,15-16H2,1H3,(H,24,26)
• InChI Key: WHIPARYUEMLKAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN(C2=CC(=CC=C2)Br)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H21BrN2O3S
• Molecular Weight: 473.4 g/mol

Description

Compounds like N2-(3-bromophenyl)-N~1~-(4-methylbenzyl)-N~2~-(phenylsulfonyl)glycinamide typically belong to the class of organic compounds known as amides. These are organic compounds that contain a functional group with the structure -C(=O)NHR’, where R and R’ can be a variety of atoms and groups of atoms.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of an amine with a carboxylic acid or its derivative to form an amide bond. This is typically done in the presence of a coupling agent or a catalyst to facilitate the reaction.

Molecular Structure Analysis

The molecular structure of a compound like this would likely involve a central carbon atom (from the glycinamide part) bonded to two nitrogen atoms (forming the amide groups), and three phenyl rings (from the 3-bromophenyl, 4-methylbenzyl, and phenylsulfonyl parts) attached to the nitrogen atoms.

Chemical Reactions Analysis

Amides can undergo a variety of chemical reactions. For example, they can be hydrolyzed to form a carboxylic acid and an amine or ammonia. They can also react with nitrous acid to form a carboxylic acid and nitrogen gas.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. For example, it might have a certain melting point, boiling point, solubility in various solvents, and so on.

Mechanism of Action

The mechanism of action of a compound like this would depend on its intended use. For example, if it’s a drug, it might interact with a specific protein in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with a compound like this would depend on its specific structure and properties. For example, it might be toxic if ingested, cause irritation if it comes into contact with the skin or eyes, or be hazardous if inhaled.

Future Directions

The future directions for a compound like this could involve further studies to better understand its properties, potential uses, and safety profile. For example, it could be studied as a potential drug for treating a specific disease.